![molecular formula C16H13NO3 B1218637 3-Hydroxy-3-phenacyloxindole CAS No. 52552-33-7](/img/structure/B1218637.png)
3-Hydroxy-3-phenacyloxindole
Overview
Description
3-Hydroxy-3-phenacyloxindole is a heterocyclic compound that belongs to the oxindole family . It has been studied for its structural similarity to diphenylhydantoin, a drug used for the treatment of generalized tonic-clonic seizures .
Synthesis Analysis
The synthesis of this compound involves the condensation of substituted isatins and substituted acetophenones . This reaction has been developed as a protocol to obtain a wide range of biologically important this compound derivatives in good yield (up to 93%) under mild reaction conditions .Molecular Structure Analysis
The molecular structure of this compound was determined by X-ray diffraction methods . The amide group in the compound exhibits delocalization of the pi-electrons over the three atoms (N, C, and O), while the bond linking the amide to the tetrahedral carbon atom is a single bond .Chemical Reactions Analysis
The reaction between indolin-2-ones and α-substituted ketones has been developed as a protocol for the synthesis of this compound derivatives . This reaction can yield a wide range of biologically important this compound derivatives .Physical And Chemical Properties Analysis
This compound has a molecular formula of C16H13NO3 and a molecular weight of 267.28 g/mol .Scientific Research Applications
Monoamine Oxidase Inhibitors
3-Hydroxy-3-phenacyloxindole analogues have been studied for their inhibitory activity towards monoamine oxidase (MAO) A and B. These compounds, particularly 1-Benzyl-3-hydroxy-3-(4′-hydroxyphenacyl)oxindole, have shown potent and selective inhibition of MAO-A, indicating potential therapeutic applications for MAO-associated neurological disorders (Tripathi, Krishnamurthy, & Ayyannan, 2016).
Anticonvulsant Activity
Research exploring the structural similarities of this compound to drugs like carbamazepine and diphenylhydantoin, which are used for treating generalized tonic-clonic seizures, suggests potential anticonvulsant properties. The structural and electronic features of these compounds align with current models for anticonvulsant activity (Codding, Lee, & Richardson, 1984).
Chemical Synthesis Techniques
There have been developments in chemical synthesis methods involving this compound derivatives. For instance, an unprecedented reaction between indolin-2-ones and α-substituted ketones has been developed to obtain these derivatives under mild reaction conditions, suggesting its utility in various chemical syntheses (Bai et al., 2016).
Dual Fatty Acid Amide Hydrolase and Cholinesterase Inhibitors
Some this compound analogs have been identified as dual inhibitors of fatty acid amide hydrolase (FAAH) and cholinesterases (ChEs), which is a novel strategy for the management of neurodegeneration. These compounds have shown promising results in the balanced multifunctional profile with inhibition of FAAH, acetylcholinesterase (AChE), and butyrylcholinesterase (BuChE), offering potential in Alzheimer's disease treatment (Tripathi & Ayyannan, 2020).
Mechanism of Action
Future Directions
Properties
IUPAC Name |
3-hydroxy-3-phenacyl-1H-indol-2-one | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H13NO3/c18-14(11-6-2-1-3-7-11)10-16(20)12-8-4-5-9-13(12)17-15(16)19/h1-9,20H,10H2,(H,17,19) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
BIOYMYKQUHGHGY-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)C(=O)CC2(C3=CC=CC=C3NC2=O)O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H13NO3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID90967754 | |
Record name | 2-(2,3-Dihydroxy-3H-indol-3-yl)-1-phenylethan-1-one | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID90967754 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
267.28 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
52552-33-7, 88730-73-8, 5322-12-3 | |
Record name | 3-Hydroxy-3-phenacyloxindole | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0052552337 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | 1,3-Dihydro-3-hydroxy-3-(2-oxo-2-phenylethyl)-2H-indol-2-one | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0088730738 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | NSC169512 | |
Source | DTP/NCI | |
URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=169512 | |
Description | The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents. | |
Explanation | Unless otherwise indicated, all text within NCI products is free of copyright and may be reused without our permission. Credit the National Cancer Institute as the source. | |
Record name | 2-(2,3-Dihydroxy-3H-indol-3-yl)-1-phenylethan-1-one | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID90967754 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Q1: What makes the structure of 3-hydroxy-3-phenacyloxindole interesting for anticonvulsant activity?
A1: Research suggests that the structural features of this compound resemble those of known anticonvulsant drugs like carbamazepine and diphenylhydantoin. Specifically, X-ray diffraction studies have revealed key similarities in the amide group and hydrophobic regions of these molecules. [] These shared structural elements are thought to be crucial for interacting with target sites involved in seizure activity.
Q2: How does this compound interact with enzymes like fatty acid amide hydrolase (FAAH) and cholinesterases?
A2: Studies have explored the inhibitory potential of this compound analogs against FAAH, acetylcholinesterase (AChE), and butyrylcholinesterase (BuChE). [] Research indicates that these compounds, particularly those with specific substitutions on the oxindole scaffold, can bind to the active sites of these enzymes. This binding interferes with their normal function, leading to enzyme inhibition.
Q3: Has the structure-activity relationship (SAR) of this compound been investigated, and what are the key findings?
A3: Yes, several studies have investigated the SAR of this compound analogs. [, ] Key findings indicate that:
- The 3-hydroxy group on the oxindole ring is crucial for potent MAO-A inhibitory activity. []
- Specific substitutions on the phenacyl group significantly influence the potency and selectivity towards FAAH, AChE, and BuChE. []
- The (S)-stereochemistry at C-3 of the oxindole scaffold appears to be favored for enhanced activity and selectivity. []
Q4: What are the potential therapeutic applications of this compound based on its observed biological activities?
A4: Based on the research conducted, this compound analogs hold potential for various therapeutic applications:
- Anticonvulsant: Structural similarities to known anticonvulsants suggest potential for managing seizures. [, ]
- Neurodegenerative Diseases: The dual inhibition of FAAH and cholinesterases by certain analogs makes them promising candidates for exploring treatments for Alzheimer's disease. []
- MAO-A Inhibition: Potent and selective MAO-A inhibitors, like compound 18 (1‐benzyl‐3‐hydroxy‐3‐(4′‐hydroxyphenacyl)oxindole), offer potential for treating neurological disorders associated with MAO dysregulation. []
Q5: What synthetic methods are available for preparing this compound derivatives?
A5: Several synthetic approaches have been developed, including:
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